![molecular formula C19H24N2O3S2 B2948941 N-(2,5-dimethylphenyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide CAS No. 1105236-89-2](/img/structure/B2948941.png)
N-(2,5-dimethylphenyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide
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Overview
Description
N-(2,5-dimethylphenyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide, also known as DMTTPA, is a compound that has gained interest in scientific research due to its potential therapeutic applications. DMTTPA is a piperidine derivative that has been synthesized through a multi-step process.
Mechanism of Action
The mechanism of action of N-(2,5-dimethylphenyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide is not fully understood, but it is believed to act as a neuroprotective agent. This compound has been shown to increase the levels of glutathione, an antioxidant that plays a critical role in protecting cells from oxidative stress. This may be one of the ways in which this compound exerts its neuroprotective effects.
Biochemical and Physiological Effects:
In addition to its neuroprotective properties, this compound has been found to have other biochemical and physiological effects. Research has shown that this compound can reduce inflammation and oxidative stress in cells, which may be beneficial for the treatment of a variety of conditions. Additionally, this compound has been found to have a protective effect on mitochondria, the energy-producing organelles within cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(2,5-dimethylphenyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide in lab experiments is its ability to cross the blood-brain barrier. This makes it a useful tool for studying the effects of potential neuroprotective agents. However, there are also limitations to using this compound in lab experiments. For example, the compound is relatively unstable and can degrade over time, making it difficult to work with.
Future Directions
There are several potential future directions for research on N-(2,5-dimethylphenyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide. One area of interest is the compound's potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand the mechanism of action of this compound and how it exerts its neuroprotective effects. Finally, there is a need for more research on the stability and pharmacokinetics of this compound, which could help to inform its potential use as a therapeutic agent.
Conclusion:
This compound is a compound that has gained interest in scientific research due to its potential therapeutic applications. The compound has been synthesized through a multi-step process and has been studied for its neuroprotective, antioxidant, and anti-inflammatory properties. This compound has the ability to cross the blood-brain barrier, making it a promising candidate for the treatment of brain-related diseases. However, there are also limitations to using this compound in lab experiments, and further research is needed to fully understand its potential therapeutic applications.
Synthesis Methods
The synthesis of N-(2,5-dimethylphenyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide involves several steps, including the reaction of 2,5-dimethylphenylamine with acetic anhydride to form N-(2,5-dimethylphenyl)acetamide. The resulting compound is then reacted with thiophene-2-sulfonyl chloride to form N-(2,5-dimethylphenyl)-2-(thiophen-2-ylsulfonyl)acetamide. Finally, the addition of piperidine to the reaction mixture results in the formation of this compound.
Scientific Research Applications
N-(2,5-dimethylphenyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide has been studied for its potential therapeutic applications, particularly in the treatment of neurological disorders. Research has shown that this compound has the ability to cross the blood-brain barrier, making it a promising candidate for the treatment of brain-related diseases. Additionally, this compound has been found to have antioxidant and anti-inflammatory properties, which may also make it useful for the treatment of other conditions.
properties
IUPAC Name |
N-(2,5-dimethylphenyl)-2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O3S2/c1-14-8-9-15(2)17(12-14)20-18(22)13-16-6-3-4-10-21(16)26(23,24)19-7-5-11-25-19/h5,7-9,11-12,16H,3-4,6,10,13H2,1-2H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AASLYCUMASUTQR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)CC2CCCCN2S(=O)(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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